Cas no 672-89-9 (4-Methoxy-6-methyl-2H-pyran-2-one)

4-Methoxy-6-methyl-2H-pyran-2-one is a heterocyclic organic compound featuring a pyranone core substituted with methoxy and methyl functional groups. This compound is of interest in synthetic organic chemistry due to its role as a versatile intermediate in the preparation of more complex molecules, including pharmaceuticals and agrochemicals. Its structural framework allows for further functionalization, making it valuable for constructing biologically active compounds. The methoxy and methyl substituents enhance its reactivity in nucleophilic and electrophilic reactions, facilitating diverse synthetic applications. Additionally, its stability under standard conditions ensures reliable handling and storage in laboratory settings. This compound is particularly useful in medicinal chemistry research for developing novel therapeutic agents.
4-Methoxy-6-methyl-2H-pyran-2-one structure
672-89-9 structure
Product Name:4-Methoxy-6-methyl-2H-pyran-2-one
CAS No:672-89-9
MF:C7H8O3
MW:140.136622428894
MDL:MFCD00006640
CID:39498
PubChem ID:12651
Update Time:2025-06-08

4-Methoxy-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxy-6-methyl-2H-pyran-2-one
    • 4-METHOXY-6-METHYLPYRAN-2-ONE
    • Methyltriacetolactone
    • Methyltriacetolacton
    • 2H-PYRAN-2-ONE, 4-METHOXY-6-METHYL-
    • 4-methoxy-6-methyl-pyran-2-one
    • Methyltriacetolacton [German]
    • 4-Methoxy-6-methyl-2-pyrone
    • MTZAUZNQAMNFME-UHFFFAOYSA-N
    • 53I7K68X7Z
    • 4MHP
    • WLN: T6OVJ DO1 F1
    • 4-methoxy-6-methyl-2-pyranone
    • EBD13186
    • 0354AC
    • NSC-139216
    • CHEMBL2205241
    • 6-METHYL-4-METHOXY-2-PYRONE
    • NSC139216
    • MFCD00006640
    • AKOS015918337
    • FT-0632778
    • NSC 139216
    • F2167-4058
    • Z1255423471
    • SCHEMBL1263805
    • M2881
    • BRN 0115970
    • UNII-53I7K68X7Z
    • TRIACETIC ACID LACTONE METHYL ETHER
    • SY113791
    • 672-89-9
    • 4-Methoxy-6-methyl-2H-pyran-2-one, 97%
    • DTXSID10217485
    • A835695
    • SORBIC ACID, 5-HYDROXY-3-METHOXY-, .DELTA.-LACTONE
    • EN300-187782
    • AS-75834
    • EINECS 211-600-9
    • 4-?Methoxy-?6-?methyl-?2H-?pyran-?2-?one
    • 2H-Pyran-2-one, 6-methyl-4-methoxy
    • NS00036106
    • DB-055010
    • A10838
    • MDL： MFCD00006640
    • Inchi： 1S/C7H8O3/c1-5-3-6(9-2)4-7(8)10-5/h3-4H,1-2H3
    • InChI Key： MTZAUZNQAMNFME-UHFFFAOYSA-N
    • SMILES： O1C(C=C(C=C1C)OC)=O
    • BRN： 0115970

Computed Properties

  • Exact Mass: 140.04700
  • Monoisotopic Mass: 140.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.8
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.14
  • Melting Point: 86.0 to 90.0 deg-C
  • Boiling Point: 280.3°C at 760 mmHg
  • Flash Point: 112.6°C
  • Refractive Index: 1.492
  • Water Partition Coefficient: Poorly soluble in water.
  • PSA: 39.44000
  • LogP: 0.95680
  • Solubility: Not determined
  • λmax: 280(EtOH)(lit.)

4-Methoxy-6-methyl-2H-pyran-2-one Security Information

4-Methoxy-6-methyl-2H-pyran-2-one Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methoxy-6-methyl-2H-pyran-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
154288-1G
4-Methoxy-6-methyl-2H-pyran-2-one
 672-89-9
1g
 ¥282.97 2023-12-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M858024-1g
4-Methoxy-6-Methyl-2H-Pyran-2-One
 672-89-9 ≥98%
1g
 193.50 2021-05-17
Fluorochem
223179-1g
4-Methoxy-6-methyl-2H-pyran-2-one
 672-89-9 95%
1g
 ￡72.00 2022-02-28
Fluorochem
223179-5g
4-Methoxy-6-methyl-2H-pyran-2-one
 672-89-9 95%
5g
 ￡214.00 2022-02-28
Chemenu
CM181975-1g
4-Methoxy-6-methyl-2H-pyran-2-one
 672-89-9 95%
1g
 $52 2021-08-05
TRC
M263680-10mg
4-​Methoxy-​6-​methyl-​2H-​pyran-​2-​one
 672-89-9
10mg
 $ 52.00 2023-09-07
TRC
M263680-50mg
4-​Methoxy-​6-​methyl-​2H-​pyran-​2-​one
 672-89-9
50mg
 $ 58.00 2023-09-07
TRC
M263680-100mg
4-​Methoxy-​6-​methyl-​2H-​pyran-​2-​one
 672-89-9
100mg
 $ 69.00 2023-09-07
TRC
M263680-250mg
4-​Methoxy-​6-​methyl-​2H-​pyran-​2-​one
 672-89-9
250mg
 $92.00 2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M13770-1g
4-Methoxy-6-methyl-2H-pyran-2-one
 672-89-9
1g
 ¥332.0 2021-09-08

4-Methoxy-6-methyl-2H-pyran-2-one Related Literature

Related Categories

672-89-9 (4-Methoxy-6-methyl-2H-pyran-2-one) Related Products

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd